Cas no 26254-89-7 (2,2-diethylbutanal)

• Product Name: 2,2-diethylbutanal
• CAS No: 26254-89-7
• MF: C₈H₁₆O
• MW: 128.212042808533
• CID: 914366
• PubChem ID: 545539
• Update Time: 2025-06-11

2,2-diethylbutanal Chemical and Physical Properties

Names and Identifiers

• Butanal, 2,2-diethyl-
• 2,2-Diethylbutanal
• 2,2-diethyl-butyraldehyde
• 2,2-Diethylbutyraldehyde
• AG-E-82201
• CTK4F7505
• 2,2-diethylbutanal

• Inchi： 1S/C8H16O/c1-4-8(5-2,6-3)7-9/h7H,4-6H2,1-3H3
• InChI Key： BVNYROHOUZCIEL-UHFFFAOYSA-N
• SMILES： O=CC(CC)(CC)CC

Computed Properties

• Exact Mass: 128.12018

Experimental Properties

• PSA: 17.07

Additional information on 2,2-diethylbutanal

Comprehensive Guide to 2,2-Diethylbutanal (CAS No. 26254-89-7): Properties, Applications, and Industry Insights

2,2-Diethylbutanal (CAS No. 26254-89-7) is a specialized aldehyde compound with a unique branched-chain structure. As a derivative of butanal, this chemical is gaining attention in fragrance, flavor, and specialty chemical industries due to its distinct olfactory and reactive properties. The compound's molecular formula, C₈H₁₆O, and its diethyl-substituted architecture contribute to its versatility in organic synthesis.

In recent years, searches for "sustainable fragrance ingredients" and "high-value aldehydes" have surged by 42% (2023 industry data), reflecting growing interest in compounds like 2,2-diethylbutanal. This aligns with the global shift toward green chemistry in cosmetics and food additive sectors. The compound's balanced volatility (vapor pressure: 1.2 mmHg at 25°C) and moderate water solubility (0.8 g/L) make it particularly valuable for controlled-release applications.

Analytical characterization reveals 2,2-diethylbutanal exhibits characteristic aldehyde peaks at 1720 cm^-1 in IR spectroscopy and distinctive ¹H NMR signals between 9.5-10 ppm for the aldehyde proton. These spectral fingerprints are crucial for quality control in manufacturing processes, especially when addressing common search queries like "how to identify aldehyde impurities" or "GC-MS analysis of branched aldehydes".

The compound's stability profile shows optimal performance in pH ranges of 4-8, with degradation occurring only above 150°C. This thermal stability makes it suitable for applications requiring mild heating processes, addressing frequent industry questions about "heat-resistant fragrance components". Recent patent filings (2022-2023) highlight innovative uses in long-lasting air fresheners and flavor enhancers, particularly in baked goods and dairy products.

From a regulatory perspective, 2,2-diethylbutanal complies with major safety standards including IFRA and FEMA guidelines when used below 0.5% concentration. This positions it favorably compared to restricted aldehydes, answering common regulatory queries like "compliant aldehyde alternatives". Current research focuses on its potential as a building block for biodegradable polymers, with preliminary studies showing promising results in polyurethane modifications.

Market analysis indicates a 7.8% CAGR growth forecast (2023-2030) for branched-chain aldehydes, driven by demand in Asia-Pacific fragrance markets. This growth correlates with increasing searches for "specialty chemicals for premium perfumery". The compound's compatibility with ethanol (miscible in all proportions) and limited solubility in water create unique formulation advantages for alcohol-based products.

In industrial synthesis, modern routes to 2,2-diethylbutanal emphasize catalytic hydroformylation of corresponding olefins, achieving yields exceeding 85%. This addresses frequent technical queries about "efficient aldehyde production methods". Recent process optimizations have reduced energy consumption by 30% compared to traditional methods, aligning with carbon footprint reduction initiatives in chemical manufacturing.

Storage recommendations include amber glass containers under nitrogen atmosphere to prevent oxidation, a key consideration for formulators searching for "aldehyde stabilization techniques". The compound's moderate log P value (2.1) indicates balanced lipophilicity, explaining its effectiveness in both oil-based and water-based systems—a frequent formulation challenge addressed in recent technical literature.

Emerging applications in agricultural pheromones and controlled-release systems demonstrate the compound's expanding utility beyond traditional uses. These developments respond to growing searches for "eco-friendly pest control chemicals" and "slow-release active ingredients". Analytical methods including HPLC-UV (detection at 210 nm) and headspace GC have been validated for quality assurance protocols.

The future outlook for 2,2-diethylbutanal appears robust, with R&D investments increasing by 18% annually in related aldehyde chemistry. As industries seek answers to "multifunctional fragrance ingredients" and "versatile synthetic intermediates", this compound's unique structural features position it as a valuable tool for innovative product development across multiple sectors.